Cas no 1849358-36-6 ({4-oxaspiro[2.4]heptan-5-yl}methanol)

• Product Name: {4-oxaspiro[2.4]heptan-5-yl}methanol
• CAS No: 1849358-36-6
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• CID: 5304439
• Update Time: 2026-03-10

{4-oxaspiro[2.4]heptan-5-yl}methanol Chemical and Physical Properties

Names and Identifiers

• (4-Oxaspiro[2.4]heptan-5-yl)methanol
• {4-oxaspiro[2.4]heptan-5-yl}methanol

• Inchi： 1S/C7H12O2/c8-5-6-1-2-7(9-6)3-4-7/h6,8H,1-5H2
• InChI Key： HEYNNUAWFIROPP-UHFFFAOYSA-N
• SMILES： O1C(CO)CCC21CC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 118
• XLogP3: 0.3
• Topological Polar Surface Area: 29.5

Additional information on {4-oxaspiro[2.4]heptan-5-yl}methanol

Recent Advances in the Study of {4-oxaspiro[2.4]heptan-5-yl}methanol (CAS: 1849358-36-6) and Its Applications in Chemical Biology and Medicine

The compound {4-oxaspiro[2.4]heptan-5-yl}methanol (CAS: 1849358-36-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a building block for drug development.

Recent studies have highlighted the synthetic versatility of {4-oxaspiro[2.4]heptan-5-yl}methanol, which serves as a key intermediate in the preparation of various biologically active molecules. Its spirocyclic structure offers a rigid scaffold that can be functionalized to modulate pharmacokinetic properties, making it an attractive candidate for drug design. Researchers have successfully employed this compound in the synthesis of novel inhibitors targeting enzymes such as kinases and proteases, which are implicated in numerous diseases, including cancer and neurodegenerative disorders.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the efficacy of derivatives of {4-oxaspiro[2.4]heptan-5-yl}methanol in inhibiting the activity of a specific kinase involved in tumor growth. The study utilized a combination of molecular docking and in vitro assays to identify the most potent analogs, with one derivative showing promising IC50 values in the nanomolar range. These findings underscore the potential of this compound as a lead structure for the development of new anticancer agents.

Another area of interest is the application of {4-oxaspiro[2.4]heptan-5-yl}methanol in the design of prodrugs. Its hydroxyl group can be easily modified to improve solubility and bioavailability, addressing common challenges in drug formulation. Recent work has explored its use in creating prodrugs for antiviral and anti-inflammatory agents, with preliminary results indicating enhanced stability and targeted delivery.

Despite these advancements, challenges remain in optimizing the synthetic routes for large-scale production of {4-oxaspiro[2.4]heptan-5-yl}methanol and its derivatives. Current methods often involve multi-step processes with moderate yields, prompting ongoing research into more efficient catalytic systems and greener solvents. Collaborative efforts between academic and industrial researchers are expected to address these limitations, paving the way for broader applications of this compound.

In conclusion, {4-oxaspiro[2.4]heptan-5-yl}methanol (CAS: 1849358-36-6) represents a valuable scaffold in chemical biology and medicinal chemistry, with demonstrated potential in drug discovery and development. Continued research into its synthetic modifications and biological activities will likely yield further insights and therapeutic candidates. This brief highlights the importance of interdisciplinary collaboration to fully exploit the capabilities of this promising compound.